Cas no 1204298-58-7 (Tert-Butyl 3-amino-1H-indazole-1-carboxylate)

• Product Name: Tert-Butyl 3-amino-1H-indazole-1-carboxylate
• CAS No: 1204298-58-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD12827767
• CID: 1024272
• PubChem ID: 56973012
• Update Time: 2025-10-29

Tert-Butyl 3-amino-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-1H-indazole-1-carboxylate
• 1-BOC-3-AMINOINDAZOLE
• tert-butyl 3-aminoindazole-1-carboxylate
• AK101362
• FCH2807382
• AX8232901
• Y5787
• ST24049800
• DTXSID90719871
• AKOS016003330
• 3-Amino-1-Boc-1H-indazole
• DB-363338
• 1204298-58-7
• MFCD12827767
• CS-W007138
• DS-3699
• C71695
• tert-Butyl3-amino-1H-indazole-1-carboxylate
• SCHEMBL5822952
• Tert-Butyl 3-amino-1H-indazole-1-carboxylate

• MDL： MFCD12827767
• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-9-7-5-4-6-8(9)10(13)14-15/h4-7H,1-3H3,(H2,13,14)
• InChI Key： LCGKIFRHQLVSLD-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2C(N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 2.5

Tert-Butyl 3-amino-1H-indazole-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on Tert-Butyl 3-amino-1H-indazole-1-carboxylate

Comprehensive Guide to Tert-Butyl 3-amino-1H-indazole-1-carboxylate (CAS No. 1204298-58-7)

Tert-Butyl 3-amino-1H-indazole-1-carboxylate (CAS No. 1204298-58-7) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the indazole family, which is known for its versatile applications in drug discovery and development. With the increasing demand for novel therapeutic agents, 3-amino-1H-indazole derivatives like this one have gained significant attention in recent years.

The molecular structure of Tert-Butyl 3-amino-1H-indazole-1-carboxylate features both an amino group and a tert-butoxycarbonyl (Boc) protecting group, making it particularly valuable in peptide synthesis and medicinal chemistry. Researchers often utilize this compound as a building block for creating more complex molecules, especially in the development of kinase inhibitors and other bioactive compounds. Its CAS number, 1204298-58-7, serves as a unique identifier in chemical databases and regulatory documentation.

One of the most frequently asked questions about Tert-Butyl 3-amino-1H-indazole-1-carboxylate concerns its solubility and stability. This compound typically exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and dichloromethane, while being relatively stable under standard laboratory conditions. However, like many Boc-protected amines, it may require protection from moisture and strong acids to prevent decomposition.

In the context of current pharmaceutical trends, indazole-based compounds are being extensively studied for their potential in treating various diseases. The 3-amino-1H-indazole scaffold present in this molecule has shown promise in the development of anticancer agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. This aligns with the growing interest in targeted therapies and personalized medicine, making Tert-Butyl 3-amino-1H-indazole-1-carboxylate a compound of significant research value.

The synthesis of Tert-Butyl 3-amino-1H-indazole-1-carboxylate typically involves multi-step organic reactions, starting from commercially available indazole precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to introduce the amino group at the 3-position. The Boc protection step is usually performed using di-tert-butyl dicarbonate under basic conditions, a method favored for its high yield and selectivity.

From a commercial perspective, the global market for pharmaceutical intermediates like Tert-Butyl 3-amino-1H-indazole-1-carboxylate has been expanding steadily. The compound's CAS number, 1204298-58-7, is frequently searched in chemical procurement databases, reflecting its importance in research and development. Suppliers typically offer this chemical in various quantities, with purity levels ranging from 95% to 98%, catering to different research needs.

Quality control of Tert-Butyl 3-amino-1H-indazole-1-carboxylate is crucial for research applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the compound's identity and purity. These quality assurance measures ensure reliable results in downstream applications, particularly in sensitive biological assays.

Storage and handling recommendations for Tert-Butyl 3-amino-1H-indazole-1-carboxylate (CAS 1204298-58-7) generally include keeping the compound in a cool, dry place, preferably under inert atmosphere. While not classified as hazardous under normal conditions, standard laboratory safety practices should be followed when working with this chemical, including the use of personal protective equipment and proper ventilation.

The future outlook for indazole derivatives like Tert-Butyl 3-amino-1H-indazole-1-carboxylate appears promising, particularly in the field of drug discovery. With ongoing research into novel therapeutic targets and the continuous development of more efficient synthetic methodologies, this compound and its derivatives are likely to remain important tools for medicinal chemists. The unique combination of the indazole core and Boc-protected amine functionality offers numerous possibilities for structural modification and biological activity optimization.

For researchers interested in exploring the potential of Tert-Butyl 3-amino-1H-indazole-1-carboxylate (CAS 1204298-58-7), it's recommended to consult recent scientific literature and patent databases. These resources often provide valuable insights into synthetic strategies, biological activities, and potential applications of this and related compounds in various therapeutic areas.